Cas no 946318-69-0 (methyl 4-2-(3-methyl-1,2-oxazole-5-amido)-1,3-thiazol-4-ylbenzoate)

• Product Name: methyl 4-2-(3-methyl-1,2-oxazole-5-amido)-1,3-thiazol-4-ylbenzoate
• CAS No: 946318-69-0
• MF: C₁₆H₁₃N₃O₄S
• MW: 343.357122182846
• CID: 6387357
• PubChem ID: 16879817
• Update Time: 2025-05-20

methyl 4-2-(3-methyl-1,2-oxazole-5-amido)-1,3-thiazol-4-ylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-2-(3-methyl-1,2-oxazole-5-amido)-1,3-thiazol-4-ylbenzoate
• VU0627928-1
• F5002-0236
• methyl 4-(2-(3-methylisoxazole-5-carboxamido)thiazol-4-yl)benzoate
• methyl 4-[2-(3-methyl-1,2-oxazole-5-amido)-1,3-thiazol-4-yl]benzoate
• AKOS024487654
• 946318-69-0
• methyl 4-[2-[(3-methyl-1,2-oxazole-5-carbonyl)amino]-1,3-thiazol-4-yl]benzoate

• Inchi： 1S/C16H13N3O4S/c1-9-7-13(23-19-9)14(20)18-16-17-12(8-24-16)10-3-5-11(6-4-10)15(21)22-2/h3-8H,1-2H3,(H,17,18,20)
• InChI Key： BCFGWWIKCVUYSA-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(C(=O)OC)=CC=2)N=C1NC(C1=CC(C)=NO1)=O

Computed Properties

• Exact Mass: 343.06267708g/mol
• Monoisotopic Mass: 343.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 123Ų

Additional information on methyl 4-2-(3-methyl-1,2-oxazole-5-amido)-1,3-thiazol-4-ylbenzoate

Methyl 4-2-(3-Methyl-1,2-oxazole-5-amido)-1,3-thiazol-4-ylbenzoate (CAS No. 946318-69-0): An Overview

Methyl 4-2-(3-methyl-1,2-oxazole-5-amido)-1,3-thiazol-4-ylbenzoate (CAS No. 946318-69-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of this compound.

The chemical structure of methyl 4-2-(3-methyl-1,2-oxazole-5-amido)-1,3-thiazol-4-ylbenzoate is notable for its intricate arrangement of functional groups. The core structure consists of a benzene ring substituted with a thiazole moiety and an oxazole amide group. The presence of these heterocyclic rings and the methyl substituent imparts unique chemical and biological properties to the molecule. The thiazole ring, in particular, is known for its ability to form stable complexes with metal ions, which can influence the compound's reactivity and bioavailability.

The synthesis of methyl 4-2-(3-methyl-1,2-oxazole-5-amido)-1,3-thiazol-4-ylbenzoate involves several steps and requires precise control over reaction conditions to ensure high yield and purity. One common approach involves the condensation of a suitable thiazole derivative with an appropriately substituted benzoic acid ester. The formation of the oxazole amide group is typically achieved through a multi-step process that includes the formation of an intermediate amide followed by cyclization to form the oxazole ring. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound.

In terms of biological activity, methyl 4-2-(3-methyl-1,2-oxazole-5-amido)-1,3-thiazol-4-ylbenzoate has been studied for its potential as an inhibitor of various enzymes and receptors. Research has shown that this compound exhibits potent inhibitory activity against specific kinases, which are key enzymes involved in cellular signaling pathways. Kinase inhibitors are of great interest in cancer therapy due to their ability to disrupt aberrant signaling cascades that drive tumor growth and progression. Additionally, this compound has demonstrated anti-inflammatory properties by modulating the activity of pro-inflammatory cytokines and enzymes.

Recent studies have also explored the potential of methyl 4-2-(3-methyl-1,2-oxazole-5-amido)-1,3-thiazol-4-ylbenzoate as a therapeutic agent for neurodegenerative diseases. The compound's ability to cross the blood-brain barrier and its neuroprotective effects make it a promising candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that this compound can reduce oxidative stress and inhibit neuroinflammation, key factors contributing to neuronal damage in these disorders.

The pharmacokinetic properties of methyl 4-2-(3-methyl-1,2-oxazole-5-amido)-1,3-thiazol-4-ylbenzoate have been extensively investigated to optimize its therapeutic potential. Factors such as solubility, stability, and bioavailability are crucial for ensuring effective delivery to target tissues. Studies have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 4-2-(3-methyl-1,2-oxazole-5-amido)-1,3-thiazol-4-ybenzoate in various disease models. Early results from phase I trials have demonstrated that the compound is well-tolerated by patients with minimal side effects. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, methyl 4-{[2-(3-methylisoxazol -5-yloxy)acetyl]amino}thiophene -3-carboxylic acid methyl ester (CAS No. 946318-69) represents a promising molecule with diverse therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.